- Di-p-chlorobenzyl azodicarboxylate, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2014, 1, 1-3
Cas no 916320-82-6 (Di-(4-chlorobenzyl)azodicarboxylate)
916320-82-6 structure
Product Name:Di-(4-chlorobenzyl)azodicarboxylate
CAS No:916320-82-6
MF:C16H12Cl2N2O4
MW:367.183482170105
MDL:MFCD09265148
CID:69498
PubChem ID:24885598
Update Time:2024-10-26
Di-(4-chlorobenzyl)azodicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- Bis(4-chlorobenzyl) azodicarboxylate
- Di-p-chlorobenzyl Azodicarboxylate(DCAD)
- 1,2-Diazenedicarboxylic acid, 1,2-bis[(4-chlorophenyl)methyl] ester
- Di-(4-chlorobenzyl)azodicarboxylate
- DCAD
- 1-Diazene-1,2-dicarboxylic acid, 1,2-bis[(4-chlorophenyl)methyl] ester
- (E)-bis(4-chlorobenzyl) diazene-1,2-dicarboxylate
- UIFGGABIJBWRMG-FMQUCBEESA-N
- UIFGGABIJBWRMG-UHFFFAOYSA-N
- UIFGGABIJBWRMG-VXPUYCOJSA-N
- di(4-chlorobenzyl) azodicarboxylate
- SY001023
- 2,3-Diazafumaric acid bis(4-chlorobenzyl) ester
- A84
- 1,2-Bis[(4-chlorophenyl)methyl] 1,2-diazenedicarboxylate (ACI)
- Di-p-chlorobenzylazodicarboxylate
- 1,2-Bis[(4-chlorophenyl)methyl] 1,2-diazenedicarboxylate
- CS-11001
- CS-0212700
- 916320-82-6
- (4-chlorophenyl)methyl (NE)-N-[(4-chlorophenyl)methoxycarbonylimino]carbamate
- MFCD09265148
- AKOS015853580
- Di-(4-chlorobenzyl)azodicarboxylate (Dcad)
-
- MDL： MFCD09265148
- Inchi： 1S/C16H12Cl2N2O4/c17-13-5-1-11(2-6-13)9-23-15(21)19-20-16(22)24-10-12-3-7-14(18)8-4-12/h1-8H,9-10H2
- InChI Key： UIFGGABIJBWRMG-UHFFFAOYSA-N
- SMILES： O=C(OCC1C=CC(Cl)=CC=1)N=NC(OCC1C=CC(Cl)=CC=1)=O
Computed Properties
- Exact Mass: 366.01700
- Monoisotopic Mass: 366.017
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.3
- XLogP3: 5.2
Experimental Properties
- Color/Form: No data available
- Density: 1.4±0.1 g/cm3
- Melting Point: 108-112 °C
- Boiling Point: 505.6±45.0 °C at 760 mmHg
- Flash Point: 259.6±28.7 °C
- Refractive Index: 1.592
- PSA: 77.32000
- LogP: 5.41900
Di-(4-chlorobenzyl)azodicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY001023-1g |
Di-p-chlorobenzyl Azodicarboxylate(DCAD) |
916320-82-6 | ≥97% | 1g |
¥40.00 | 2025-04-11 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY001023-5g |
Di-p-chlorobenzyl Azodicarboxylate(DCAD) |
916320-82-6 | ≥97% | 5g |
¥75.00 | 2025-04-11 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY001023-10g |
Di-p-chlorobenzyl Azodicarboxylate(DCAD) |
916320-82-6 | ≥97% | 10g |
¥149.00 | 2025-04-11 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY001023-25g |
Di-p-chlorobenzyl Azodicarboxylate(DCAD) |
916320-82-6 | ≥97% | 25g |
¥345.00 | 2025-04-11 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY001023-100g |
Di-p-chlorobenzyl Azodicarboxylate(DCAD) |
916320-82-6 | ≥97% | 100g |
¥1380.00 | 2025-04-11 | |
| TRC | D432085-100mg |
Di-(4-chlorobenzyl)azodicarboxylate |
916320-82-6 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | D432085-250mg |
Di-(4-chlorobenzyl)azodicarboxylate |
916320-82-6 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | D432085-500mg |
Di-(4-chlorobenzyl)azodicarboxylate |
916320-82-6 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | D432085-1g |
Di-(4-chlorobenzyl)azodicarboxylate |
916320-82-6 | 1g |
$98.00 | 2023-05-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D853035-1g |
Di-p-chlorobenzyl Azodicarboxylate(DCAD) |
916320-82-6 | 97% | 1g |
￥228.00 | 2022-01-10 |
Di-(4-chlorobenzyl)azodicarboxylate Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ; 2 h, 0 °C → rt
1.2 Reagents: Triethylamine , Hydrazine ; 12 h, rt → reflux
2.1 Reagents: Pyridine , N-Bromosuccinimide Solvents: Toluene ; 2 h, rt
1.2 Reagents: Triethylamine , Hydrazine ; 12 h, rt → reflux
2.1 Reagents: Pyridine , N-Bromosuccinimide Solvents: Toluene ; 2 h, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Pyridine , N-Bromosuccinimide Solvents: Toluene ; 2 h, rt
Reference
- Di-p-chlorobenzyl azodicarboxylate, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2014, 1, 1-3
Production Method 3
Reaction Conditions
1.1 Reagents: Pyridine , N-Bromosuccinimide Solvents: Toluene ; 2 h, rt
Reference
- A convenient preparation of di-p-chlorobenzyl azodicarboxylate (DCAD) for Mitsunobu couplings, Synthesis, 2009, (2), 332-334
Production Method 4
Reaction Conditions
1.1 Reagents: Pyridine , N-Bromosuccinimide Solvents: Toluene ; 17 min, rt
Reference
- Simplification of the Mitsunobu reaction. Di-p-chlorobenzyl azodicarboxylate: A new azodicarboxylate, Organic Letters, 2006, 8(22), 5069-5072
Production Method 5
Reaction Conditions
Reference
- Simplification of the Mitsunobu reaction. Di-p-chlorobenzyl azodicarboxylate: A new azodicarboxylate. [Erratum to document cited in CA146:045176], Organic Letters, 2007, 9(3),
Production Method 6
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ; 0 °C; 2 h, 0 °C → rt
1.2 Reagents: Triethylamine , Hydrazine ; 12 h, 80 °C
2.1 Reagents: Pyridine , N-Bromosuccinimide Solvents: Toluene ; 2 h, rt
1.2 Reagents: Triethylamine , Hydrazine ; 12 h, 80 °C
2.1 Reagents: Pyridine , N-Bromosuccinimide Solvents: Toluene ; 2 h, rt
Reference
- A convenient preparation of di-p-chlorobenzyl azodicarboxylate (DCAD) for Mitsunobu couplings, Synthesis, 2009, (2), 332-334
Production Method 7
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ; 0 °C; 0 °C → rt
1.2 Reagents: Triethylamine , Hydrazine ; reflux
2.1 Reagents: Pyridine , N-Bromosuccinimide Solvents: Toluene ; 17 min, rt
1.2 Reagents: Triethylamine , Hydrazine ; reflux
2.1 Reagents: Pyridine , N-Bromosuccinimide Solvents: Toluene ; 17 min, rt
Reference
- Simplification of the Mitsunobu reaction. Di-p-chlorobenzyl azodicarboxylate: A new azodicarboxylate, Organic Letters, 2006, 8(22), 5069-5072
Di-(4-chlorobenzyl)azodicarboxylate Raw materials
- 1,2-Hydrazinedicarboxylic acid, 1,2-bis[(4-chlorophenyl)methyl] ester
- 4-Chlorobenzyl alcohol
- N,N'-Carbonyldiimidazole
Di-(4-chlorobenzyl)azodicarboxylate Preparation Products
Di-(4-chlorobenzyl)azodicarboxylate Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
916320-82-6 (Di-(4-chlorobenzyl)azodicarboxylate) Related Products
- 2449-05-0(Dibenzyl Azodicarboxylate)
- 111508-33-9(1,2-Diazenedicarboxylic Acid 1-Ethyl 2-(phenylmethyl) Ester)
- 85288-11-5(Carbonazidic acid, (2,6-dichlorophenyl)methyl ester)
- 952229-16-2(1,2-Diazenedicarboxylic acid, 1,2-bis(phenylmethyl) ester, (1E)-)
- 85288-02-4(Carbonazidic acid, (2-chlorophenyl)methyl ester)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
